Cas no 300708-60-5 (7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde)

• Product Name: 7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde
• CAS No: 300708-60-5
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• MDL: MFCD00964682
• CID: 298860
• PubChem ID: 2759989
• Update Time: 2025-11-01

7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-3-carboxaldehyde,7-methyl-2-phenyl-
• 7-Methyl-2-phenyl-imidazo[1,2-a]pyridine-3-carbaldehyde
• 7-Methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde
• MFCD00964682
• EN300-5550171
• 1082395-66-1
• Z111566904
• DTXSID40374979
• A876314
• AB07825
• CS-0361125
• 5-methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde
• AKOS000266442
• FT-0765059
• FS-6241
• 300708-60-5
• G49454
• ALBB-006798
• DB-068209
• BBL022453
• STK504125
• 7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde

• MDL： MFCD00964682
• Inchi： 1S/C15H12N2O/c1-11-7-8-17-13(10-18)15(16-14(17)9-11)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： KWLLHQOGNBYLDD-UHFFFAOYSA-N
• SMILES： O=CC1=C(C2C=CC=CC=2)N=C2C=C(C)C=CN21

Computed Properties

• Exact Mass: 236.09500
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.4Ų

Experimental Properties

• PSA: 34.37000
• LogP: 3.12220

7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde

Recent Advances in the Study of 7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS: 300708-60-5)

The compound 7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS: 300708-60-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde, belonging to the imidazopyridine class, has demonstrated promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and pharmacological properties, making it a compound of high interest for drug discovery and development.

One of the key areas of research has been the synthesis and structural optimization of 7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthetic route that utilizes palladium-catalyzed cross-coupling reactions, significantly improving the efficiency and scalability of production. The study also highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use as a drug candidate.

In terms of pharmacological activity, recent in vitro and in vivo studies have revealed that 7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde exhibits potent inhibitory effects on specific inflammatory cytokines, such as TNF-α and IL-6. These findings suggest its potential as a therapeutic agent for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data from a 2024 study in Bioorganic & Medicinal Chemistry Letters indicated that the compound could modulate key signaling pathways involved in cancer cell proliferation, such as the PI3K/AKT/mTOR axis.

Another significant development is the exploration of 7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde as a scaffold for the design of new antimicrobial agents. A recent study in Antimicrobial Agents and Chemotherapy (2024) demonstrated its efficacy against multidrug-resistant bacterial strains, including MRSA and ESBL-producing Escherichia coli. The compound's unique mechanism of action, which involves disruption of bacterial cell membrane integrity, sets it apart from conventional antibiotics and reduces the likelihood of resistance development.

Despite these promising findings, challenges remain in the clinical translation of 7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatile pharmacological profile and synthetic accessibility make it a compelling candidate for future drug development efforts.

In conclusion, recent research on 7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS: 300708-60-5) has highlighted its potential as a multifunctional therapeutic agent. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for its eventual clinical application.